![molecular formula C8H11N3O2 B1530670 5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid CAS No. 1379203-91-4](/img/structure/B1530670.png)
5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid
Description
“5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid” is a chemical compound. However, there is limited information available about this specific compound. It is similar to “6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride” which has a molecular weight of 217.651.
Synthesis Analysis
Unfortunately, I could not find specific information on the synthesis of “5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid”. However, related compounds such as pyrazolo[1,5-a]pyrimidines have been studied for their optical applications due to their simpler and greener synthetic methodology2.Molecular Structure Analysis
The molecular structure of “5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid” is not readily available. However, a similar compound, “6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride”, has an InChI code of 1S/C8H11N3O2.ClH/c1-5-4-11-6(3-9-5)2-7(10-11)8(12)13;/h2,5,9H,3-4H2,1H3,(H,12,13);1H1.Chemical Reactions Analysis
Specific chemical reactions involving “5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid” are not readily available. However, a similar compound, “5-甲基-4,5,6,7-四氢噻唑 [5,4-c]吡啶-2-羧酸盐酸盐”, is used in the synthesis of N-（2-酰基氨基苄基或2-酰基氨基杂环基甲基）噻吩-2的试剂-羧酰胺衍生物 as an antithrombotic drug3.Physical And Chemical Properties Analysis
The physical and chemical properties of “5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid” are not readily available. However, a similar compound, “6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride”, is a powder at room temperature1.Safety And Hazards
The safety and hazards of “5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid” are not readily available. However, a similar compound, “6-methyl-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-2-carboxylic acid hydrochloride”, has the following hazard statements: H302, H315, H319, H3351.
Future Directions
The future directions of “5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid” are not readily available. However, related compounds such as pyrazolo[1,5-a]pyrimidines are being studied for their potential in optical applications2.
properties
CAS RN |
1379203-91-4 |
|---|---|
Product Name |
5-Methyl-4H,5H,6H,7H-pyrazolo[1,5-A]pyrazine-3-carboxylic acid |
Molecular Formula |
C8H11N3O2 |
Molecular Weight |
181.19 g/mol |
IUPAC Name |
5-methyl-6,7-dihydro-4H-pyrazolo[1,5-a]pyrazine-3-carboxylic acid |
InChI |
InChI=1S/C8H11N3O2/c1-10-2-3-11-7(5-10)6(4-9-11)8(12)13/h4H,2-3,5H2,1H3,(H,12,13) |
InChI Key |
BYPUVAXJXWYIHD-UHFFFAOYSA-N |
SMILES |
CN1CCN2C(=C(C=N2)C(=O)O)C1 |
Canonical SMILES |
CN1CCN2C(=C(C=N2)C(=O)O)C1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3-(Trifluoromethoxy)phenyl]ethan-1-amine hydrochloride](/img/structure/B1530587.png)
![(6-Phenyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methanamine](/img/structure/B1530588.png)
![3-[1-(4-nitro-1H-pyrazol-1-yl)ethyl]-6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepine](/img/structure/B1530595.png)
![4-{[4-(Ethoxycarbonyl)pyridin-2-yl]oxy}benzoic acid](/img/structure/B1530596.png)
![1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-3-methyl-1H-pyrazol-5-amine](/img/structure/B1530603.png)
![3-[Methyl(prop-2-yn-1-yl)amino]pyridazine-4-carbonitrile](/img/structure/B1530605.png)
![5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-YL)-2,3-dihydro-1H-pyrrolo[2,3-B]pyridine](/img/structure/B1530609.png)